![molecular formula C19H18Cl2N2O B371448 1-(3-Chlorophenyl)-4-[3-(4-chlorophenyl)acryloyl]piperazine CAS No. 329778-20-3](/img/structure/B371448.png)
1-(3-Chlorophenyl)-4-[3-(4-chlorophenyl)acryloyl]piperazine
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Description
1-(3-Chlorophenyl)-4-[3-(4-chlorophenyl)acryloyl]piperazine is a useful research compound. Its molecular formula is C19H18Cl2N2O and its molecular weight is 361.3g/mol. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Applications and Metabolic Insights
- Arylpiperazine Derivatives in Clinical Application: Arylpiperazine derivatives like buspirone, nefazodone, trazodone, aripiprazole, perospirone, and ziprasidone are clinically applied mainly for the treatment of depression, psychosis, or anxiety. These compounds undergo extensive metabolism, including CYP3A4-dependent N-dealkylation to 1-aryl-piperazines, which show various serotonin receptor-related effects. The metabolic pathways and the role of 1-aryl-piperazine formation in the pharmacological actions of these derivatives are crucial for understanding their therapeutic potential and individual variability in drug response (Caccia, 2007).
Piperazine Derivatives for Various Therapeutic Uses
- Piperazine as a Medicinal Scaffold: Piperazine is a significant scaffold in drug design, found in drugs with various therapeutic uses such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, and anti-inflammatory agents. The flexibility of piperazine as a building block in drug discovery highlights its importance in the development of new therapeutics (Rathi et al., 2016).
Role in Anti-Mycobacterial Activity
- Anti-Mycobacterial Compounds: Piperazine serves as a vital building block in the structure of potent molecules against Mycobacterium tuberculosis, including those effective against multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This highlights piperazine's role in addressing tuberculosis, one of the most significant infectious diseases worldwide (Girase et al., 2020).
Significance in Drug Development and SAR Studies
- Piperazine in Drug Development: The presence of piperazine substructures in many marketed antidepressants underscores its critical role beyond merely affecting CNS pharmacokinetics. Piperazine-based molecular fragments significantly influence the design and development of novel antidepressants, with specific binding conformations contributing to their therapeutic effects. This emphasizes the need for continued investigation into piperazine-based compounds for depression treatment (Kumar et al., 2021).
Properties
IUPAC Name |
(E)-3-(4-chlorophenyl)-1-[4-(3-chlorophenyl)piperazin-1-yl]prop-2-en-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18Cl2N2O/c20-16-7-4-15(5-8-16)6-9-19(24)23-12-10-22(11-13-23)18-3-1-2-17(21)14-18/h1-9,14H,10-13H2/b9-6+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMCXRYACTYEXPC-RMKNXTFCSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C=CC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)/C=C/C3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18Cl2N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.